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Compound of Interest

Compound Name:
D-Xylofuranose, 1,2,3,5-

tetraacetate

Cat. No.: B2753332 Get Quote

Essential Safety and Handling Guide for D-
Xylofuranose, 1,2,3,5-tetraacetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of D-
Xylofuranose, 1,2,3,5-tetraacetate (CAS Number: 42927-46-8). Adherence to these

procedures is essential for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)
D-Xylofuranose, 1,2,3,5-tetraacetate is classified with the signal word "Warning" and is

associated with the following hazards:

Harmful if swallowed (H302)[1]

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]
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To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

PPE Category Item Specification

Eye and Face Protection Safety Glasses & Face Shield

Use equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU). A

face shield is required for

splash protection.[1]

Hand Protection Chemical-resistant Gloves

Nitrile rubber gloves are

recommended for splash

protection. Due to variations in

glove construction, users

should conduct a final

assessment based on their

specific conditions.[3][4] For

prolonged contact, consider

thicker gloves and consult

manufacturer-specific chemical

resistance data.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to prevent skin

contact.

Respiratory Protection Not typically required

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate and

vapors or mists are generated,

a NIOSH-approved respirator

may be necessary.

Step-by-Step Handling and Operational Plan
2.1. Preparation and Engineering Controls:
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Ventilation: All handling of D-Xylofuranose, 1,2,3,5-tetraacetate should be conducted in a

well-ventilated laboratory. For procedures with a potential for aerosolization, a chemical fume

hood is required.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.

Review Safety Data Sheet (SDS): Before beginning work, all personnel must review the SDS

for D-Xylofuranose, 1,2,3,5-tetraacetate.[1]

2.2. Handling Procedure:

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Dispensing: This compound is a liquid or neat oil.[2][5] Handle with care to avoid splashes.

Use appropriate laboratory glassware for transfers.

Avoid Inhalation: Do not breathe vapors or mist.[1]

Avoid Contact: Prevent contact with skin and eyes.[1]

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[1]

2.3. Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperatures vary, with some sources suggesting room temperature

under an inert atmosphere and others 2-8°C.[1][2] Consult the supplier's specific

recommendations.

Emergency Procedures
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Emergency Situation First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician if irritation persists.[1]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]

Spill

Evacuate personnel to a safe area. Wear

appropriate PPE. Absorb spill with inert material

(e.g., sand, vermiculite) and place in a suitable,

closed container for disposal. Do not let product

enter drains.[1]

Disposal Plan
Dispose of waste in accordance with all local, state, and federal regulations.

4.1. Unused Product and Contaminated Materials:

Waste Collection: Collect unused D-Xylofuranose, 1,2,3,5-tetraacetate and any materials

contaminated with it (e.g., gloves, absorbent paper) in a designated, labeled, and sealed

hazardous waste container.

Incompatible Wastes: Do not mix with incompatible waste streams.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.

4.2. Empty Containers:
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Triple rinse empty containers with a suitable solvent. The rinsate should be collected and

treated as hazardous waste. Punctured containers can then be disposed of as regular

laboratory waste, in accordance with institutional policies.

Workflow for Safe Handling of D-Xylofuranose,
1,2,3,5-tetraacetate
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Figure 1: Safe Handling Workflow
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Caption: Workflow for the safe handling of D-Xylofuranose, 1,2,3,5-tetraacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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